(E)-2-(4-ethoxystyryl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-[4-(4-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C26H26N4O3/c1-3-32-22-11-6-20(7-12-22)8-13-24-28-23(18-27)26(33-24)30-16-14-29(15-17-30)25(31)21-9-4-19(2)5-10-21/h4-13H,3,14-17H2,1-2H3/b13-8+
• InChI Key: QQAIGUQWFNAJNG-MDWZMJQESA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=CC2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)C)C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)C)C#N
• Molecular Formula: C26H26N4O3
• Molecular Weight: 442.5 g/mol

Description

(E)-2-(4-ethoxystyryl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C26H26N4O3 and its molecular weight is 442.519. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Research involving structurally similar compounds has shown significant antimicrobial activities. For example, novel triazole derivatives have been synthesized with demonstrated effectiveness against various microorganisms. These compounds' synthesis often involves the reaction of different esters with primary amines, leading to compounds with potential as antimicrobial agents (Bektaş et al., 2007).

Structural Analysis and Molecular Docking

Structural analyses, such as crystal structure determination, provide essential insights into the molecular conformation and potential interaction mechanisms with biological targets. The detailed study of compounds with piperazine and oxazole moieties, for instance, aids in understanding their binding affinities and interactions within biological systems, which is crucial for drug design (Faizi et al., 2016).

Antituberculostatic and Anticancer Research

Compounds containing piperazine and oxazole structures have been evaluated for their tuberculostatic and anticancer activities, showing promising results in vitro. The manipulation of these compounds can lead to variations with potent biological activities, making them valuable candidates for further drug development efforts (Foks et al., 2004).

Drug Design and Synthesis

The design and synthesis of derivatives featuring piperazine and oxazole components have been explored for creating new therapeutic agents. This includes efforts to develop novel antimicrobial, antifungal, and anticancer drugs through the strategic modification of these molecules to enhance their biological efficacy and selectivity (Mhaske et al., 2014).